Cas no 2223005-90-9 (1-(sec-Butyl)imidazole-d11]-4-boronic acid pinacol ester)

• Product Name: 1-(sec-Butyl)imidazole-d11]-4-boronic acid pinacol ester
• CAS No: 2223005-90-9
• MF: C₁₃H₂₃BN₂O₂
• MW: 261.212702035904
• CID: 6809906
• PubChem ID: 133553753
• Update Time: 2025-03-04

1-(sec-Butyl)imidazole-d11]-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-19625
• [1-(sec-Butyl)imidazole-d11]-4-boronic acid pinacol ester
• 2223005-90-9
• 1-(sec-Butyl)imidazole-d11]-4-boronic acid pinacol ester

• Inchi： 1S/C13H23BN2O2/c1-7-10(2)16-8-11(15-9-16)14-17-12(3,4)13(5,6)18-14/h8-10H,7H2,1-6H3/i1D3,2D3,7D2,8D,9D,10D
• InChI Key： BHAQZDYALRNCGX-YLULICAESA-N
• SMILES： O1B(C2=C([2H])N(C([2H])=N2)C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 261.2543024Da
• Monoisotopic Mass: 261.2543024Da
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų